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Compound of Interest

Compound Name: Boc-D-3-Pal-OH

Cat. No.: B558722 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Boc-D-3-Pal-OH. It includes detailed

personal protective equipment (PPE) recommendations, operational procedures for handling

and disposal, and first aid measures.

Chemical and Physical Properties
A summary of the key quantitative data for Boc-D-3-Pal-OH is presented below for easy

reference.

Property Value

CAS Number 98266-33-2[1]

Molecular Formula C13H18N2O4[1]

Molecular Weight 266.29 g/mol [1]

Appearance Solid powder

Storage
Store at -80°C for long-term (up to 6 months) or

-20°C for short-term (up to 1 month)[2]

Hazard Identification and Personal Protective
Equipment (PPE)
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According to the Safety Data Sheet (SDS), Boc-D-3-Pal-OH is not classified as a hazardous

substance or mixture.[1] However, as a matter of good laboratory practice, appropriate PPE

should always be worn when handling any chemical. The following table outlines the

recommended PPE.

PPE Category Minimum Requirement
Recommended for
Enhanced Safety

Hand Protection Disposable nitrile gloves[3]

Double-gloving with nitrile

gloves for extended

handling[3]

Eye and Face Protection
Safety glasses with side-

shields[3]

Chemical splash goggles or a

face shield when handling bulk

quantities or creating

solutions[3][4]

Body Protection Standard laboratory coat[3] ---

Respiratory Protection

Not required under normal

handling conditions in a well-

ventilated area.

An N95 dust mask is

recommended when weighing

or transferring the powder to

minimize inhalation.[5]

Foot Protection Closed-toe shoes[4] ---

Operational Plan: Handling and Experimental
Protocol
The following procedural steps provide guidance for the safe handling of Boc-D-3-Pal-OH from

receipt to use in a typical experimental workflow, such as a peptide synthesis reaction.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area. For

long-term storage, a temperature of -80°C is recommended.[2]
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2. Preparation for Use:

Before opening the container, allow it to equilibrate to room temperature to prevent

condensation.

Don all required PPE as outlined in the table above.

Conduct all weighing and solution preparation in a chemical fume hood or a designated

powder handling enclosure to minimize inhalation of the powder.

3. Experimental Use (Example: Boc Deprotection):

The tert-butoxycarbonyl (Boc) protecting group is acid-labile and can be removed under

acidic conditions.[6]

A common method for Boc deprotection involves the use of strong acids like trifluoroacetic

acid (TFA) or hydrogen chloride (HCl) in a suitable solvent such as dichloromethane (DCM)

or dioxane.[7][8]

Protocol:

Dissolve the Boc-D-3-Pal-OH in an appropriate solvent (e.g., DCM).

Add the acidic reagent (e.g., a solution of TFA in DCM) to the reaction mixture.

Stir the reaction at room temperature until the deprotection is complete, monitoring by a

suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, the acid is typically removed by evaporation or neutralization.

First Aid Measures
In the event of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, provide respiratory support.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[1]

Disposal Plan
Unused Material: Dispose of the chemical in accordance with local, state, and federal

regulations. It should be treated as chemical waste.

Contaminated Materials: Any materials that have come into contact with Boc-D-3-Pal-OH,

such as gloves, weighing paper, and pipette tips, should be disposed of as chemical waste.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent and dispose of

them according to institutional guidelines.

Workflow for Safe Handling of Boc-D-3-Pal-OH

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.abmole.com/literature/boc-d-3-pal-oh-msds.html
https://www.abmole.com/literature/boc-d-3-pal-oh-msds.html
https://www.abmole.com/literature/boc-d-3-pal-oh-msds.html
https://www.abmole.com/literature/boc-d-3-pal-oh-msds.html
https://www.benchchem.com/product/b558722?utm_src=pdf-body
https://www.benchchem.com/product/b558722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Boc-D-3-Pal-OH
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Caption: A flowchart outlining the key steps for the safe handling of Boc-D-3-Pal-OH in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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